Cas no 258498-23-6 (Naphthalene, 2-chloro-1,4-dimethoxy-3-methyl-)

• Product Name: Naphthalene, 2-chloro-1,4-dimethoxy-3-methyl-
• CAS No: 258498-23-6
• MF: C₁₃H₁₃ClO₂
• MW: 236.694123029709
• CID: 1424330
• Update Time: 2024-08-15

Naphthalene, 2-chloro-1,4-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-chloro-1,4-dimethoxy-3-methyl-

• Inchi： 1S/C13H13ClO2/c1-8-11(14)13(16-3)10-7-5-4-6-9(10)12(8)15-2/h4-7H,1-3H3
• InChI Key： FNTONPSKHOGVEX-UHFFFAOYSA-N
• SMILES： C1(OC)=C2C(C=CC=C2)=C(OC)C(C)=C1Cl

Computed Properties

• Exact Mass: 236.06049
• Monoisotopic Mass: 236.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 361.9±37.0 °C(Predicted)
• PSA: 18.46